Cas no 2229423-96-3 (2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine
• CAS No: 2229423-96-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6371212
• PubChem ID: 165610084
• Update Time: 2025-08-05

2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine
• [2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanamine
• 2229423-96-3
• EN300-1757057

• Inchi： 1S/C10H17N3/c1-9(2)5-10(9,6-11)8-4-12-7-13(8)3/h4,7H,5-6,11H2,1-3H3
• InChI Key： RAVZSOHQTKAELY-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine

Exploring the Unique Properties and Applications of 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2229423-96-3)

In the realm of organic chemistry and pharmaceutical research, 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2229423-96-3) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopropylmethanamine backbone with a 1-methyl-1H-imidazol-5-yl substituent, offering a blend of steric and electronic properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and material science, driven by its distinctive molecular architecture and bioactive potential.

The compound's imidazole ring is a notable feature, as this heterocycle is a common motif in many biologically active molecules. Its presence in 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine suggests potential interactions with enzymes or receptors, making it a candidate for medicinal chemistry applications. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such scaffolds, as they can be optimized for target selectivity and pharmacokinetic properties. This aligns with the growing demand for novel therapeutic agents in areas like oncology, neurology, and infectious diseases.

From a synthetic perspective, the cyclopropyl group in this compound introduces rigidity and conformational constraints, which can enhance binding affinity to biological targets. This has sparked interest in its use as a building block for small-molecule inhibitors or modulators. Additionally, the 2,2-dimethyl substitution pattern may influence the compound's metabolic stability, a critical factor in drug development. These attributes have led to its inclusion in high-throughput screening libraries and fragment-based drug design initiatives.

Beyond pharmaceuticals, 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine has potential applications in agrochemical research. The imidazole moiety is known to exhibit pesticidal and herbicidal activities, and its incorporation into this scaffold could lead to next-generation crop protection agents. With the global focus on sustainable agriculture and green chemistry, this compound's role in developing environmentally friendly solutions is being actively investigated.

In material science, the compound's unique structure could contribute to the design of functional polymers or coordination complexes. Its nitrogen-rich framework may facilitate interactions with metal ions, making it a candidate for catalysis or sensor development. This versatility underscores its relevance in multidisciplinary research.

As the scientific community continues to explore 2,2-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanamine, questions about its synthetic routes, scalability, and safety profile remain top of mind. Addressing these challenges will be key to unlocking its full potential. With advancements in automated synthesis and machine learning-assisted optimization, the future looks promising for this intriguing molecule.